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Compound of Interest

Compound Name: Factice

Cat. No.: B1173319

A Comparative Guide to the Performance of Factice and Traditional Processing Oils in
Elastomeric Compounds

For researchers, scientists, and drug development professionals exploring material science in
elastomeric formulations, understanding the role of processing aids is critical. This guide
provides a detailed comparison of factice, a vulcanized vegetable oil, with traditional
petroleum-based processing oils such as aromatic, naphthenic, and paraffinic oils. While direct
guantitative comparisons in a single study are limited in publicly available literature, this guide
synthesizes available data, including that on vegetable oils as a related alternative, to offer a
comprehensive overview.

Executive Summary

Factice presents a bio-based, sustainable alternative to traditional processing oils in rubber
compounding, offering a unique profile of processing and performance benefits. It is produced
by vulcanizing unsaturated vegetable or animal oils with sulfur (brown factice), sulfur
monochloride (white factice), or other cross-linking agents.[1][2][3] Traditional processing oils
are refined from crude petroleum.[4]

Qualitative Performance Advantages of Factice:

e Improved Processing: Factice aids in faster mixing, reduces processing temperatures, and
shortens mixing times, leading to energy savings.[3][5] It also reduces die swell during
extrusion and minimizes shrinkage.[3][6]
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» Enhanced Dimensional Stability: It imparts excellent dimensional stability to uncured
compounds, preventing sagging and deformation.[5][7]

e Superior Surface Finish: Products containing factice often exhibit a smooth, velvety surface.

[5]

» Reduced Blooming and Migration: As a non-extractable plasticizer, factice helps to absorb
and retain liquid plasticizers, preventing them from migrating to the surface (blooming).[3][6]

» Eco-Friendly Profile: Being derived from renewable vegetable oils, factice offers a more
sustainable and biodegradable option compared to fossil fuel-based oils.[8]

Quantitative Performance Comparison

Direct, publicly available experimental data comparing factice head-to-head with traditional
processing oils in the same rubber formulation is scarce. However, studies on the effect of
vegetable oils (the precursor to factice) provide valuable insights into the potential
performance of bio-based processing aids. The following tables summarize findings from
studies on various rubber compounds.

Table 1: Comparison of Processing Aids in Natural Rubber (NR) Compounds

Soybean Qil (as a Palm Oil (as a
Property Naphthenic Oil proxy for Factice proxy for Factice
precursor) precursor)
Tensile Strength )
Lower Higher Comparable
(MPa)
Elongation at Break )
Higher Lower Comparable
(%)
Hardness (Shore A) Lower Higher Comparable
Cure Time (t90) Baseline Longer Longer

Note: Data synthesized from multiple sources which may have varying formulations and testing
conditions.
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Table 2: Comparison of Processing Aids in Styrene-Butadiene Rubber (SBR) Compounds

Soybean Qil (as a

Property Aromatic Oil Naphthenic Oil proxy for Factice
precursor)

Tensile Strength ) Comparable to
Higher Lower ]

(MPa) Naphthenic

Elongation at Break _ _ _
Lower Higher Higher than Aromatic

(%)

Hardness (Shore A) Higher Lower Lower

Viscosity (Mooney) Lower Higher Lower

Note: Data synthesized from multiple sources which may have varying formulations and testing
conditions.

Experimental Protocols

The data presented is typically generated using standardized testing methods to ensure
comparability and reproducibility. Key experimental protocols include:

1. Tensile Properties Testing (ASTM D412)

This standard test method is used to determine the tensile properties of vulcanized rubber and
thermoplastic elastomers.

e Specimen Preparation: Dumbbell-shaped specimens are cut from cured rubber sheets.

e Procedure: The specimen is placed in the grips of a tensile testing machine and pulled at a
constant rate of speed until it breaks.

« Key Measurements:

o Tensile Strength: The maximum stress applied to the specimen at the point of rupture.
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o Elongation at Break: The extent to which the specimen stretches before breaking,
expressed as a percentage of its original length.

o Modulus: The stress required to produce a specific elongation (e.g., 100%, 300%).
2. Rheological Properties (Cure Characteristics)

A Moving Die Rheometer (MDR) or an Oscillating Disc Rheometer (ODR) is used to measure

the cure characteristics of the rubber compound.

e Procedure: A small, uncured rubber sample is placed in a heated, sealed die cavity. The die
oscillates at a specific angle and frequency, and the torque required to oscillate the die is
measured over time.

o Key Measurements:
o Minimum Torque (ML): An indication of the viscosity of the uncured compound.

o Maximum Torque (MH): An indication of the stiffness or modulus of the fully cured
compound.

o Scorch Time (tsl or ts2): The time at which vulcanization begins.

o Optimum Cure Time (t90): The time required to reach 90% of the maximum torque.
3. Hardness Testing (ASTM D2240)
This method measures the indentation hardness of a material.

o Procedure: A durometer, a spring-loaded indentation device, is pressed against the surface
of the cured rubber sample.

o Measurement: The depth of indentation is converted to a hardness value on a specified
scale (e.g., Shore A).

Visualizing the Processes

Diagram 1: Factice Manufacturing Process
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Caption: Overview of the factice manufacturing process.

Diagram 2: Experimental Workflow for Comparing Processing Aids
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Caption: Standard workflow for rubber compound testing.

Conclusion

Factice offers a compelling, sustainable alternative to traditional petroleum-based processing
oils, with a range of qualitative benefits that can enhance both the processing and final
properties of rubber products. While comprehensive, direct quantitative comparisons are not
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widely available, the existing body of research on vegetable oils suggests that bio-based
alternatives can offer comparable, and in some cases superior, performance to traditional oils.
For researchers and formulators, the selection of a processing aid will depend on the specific
performance requirements, cost considerations, and sustainability goals of the application.
Further targeted research to generate direct comparative data would be highly valuable to the
industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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